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Compound of Interest

Compound Name: 3-Benzylmorpholine

Cat. No.: B1274753

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Experimental thermochemical data for 3-benzylmorpholine is not readily available
in peer-reviewed literature. This guide provides a comprehensive overview of its known
physical properties and offers insights into its potential thermochemical behavior through an
analysis of the structurally related compounds, morpholine and benzylamine. Standard
experimental protocols for determining thermochemical properties are also detailed.

Introduction to 3-Benzylmorpholine

3-Benzylmorpholine is a heterocyclic organic compound with the chemical formula C11H1sNO.
[1] It features a morpholine ring substituted with a benzyl group at the 3-position. This
compound serves as a valuable intermediate in the synthesis of various pharmaceuticals and
agrochemicals.[1] Understanding its thermochemical properties is crucial for process
development, safety assessments, and predicting its behavior in biological systems.

Table 1: General and Physical Properties of 3-Benzylmorpholine
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Property Value Reference
Molecular Formula C11H1sNO [1]
Appearance Colorless liquid [1]
Melting Point -23°C to -18°C [1]
Boiling Point 162°C to 164°C [1]

Soluble in many organic
Solubility solvents (e.g., ethanol, ether, [1]

benzene)

Thermochemical Data of Structurally Related
Compounds

Due to the absence of specific experimental thermochemical data for 3-benzylmorpholine, the
properties of its constituent moieties, morpholine and benzylamine, are presented below. These
values, obtained from the NIST Chemistry WebBook and other sources, can provide a baseline
for estimating the properties of 3-benzylmorpholine.

Thermochemical Properties of Morpholine

Morpholine (C4HsNO) is a simple heterocyclic compound that forms the core of 3-
benzylmorpholine.

Table 2: Thermochemical Properties of Morpholine
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Property Value

Units

Method

Reference

Standard Molar
Enthalpy of

?y -185.7 £+ 0.8
Formation

(Liquid)

kJ/mol

Combustion

Calorimetry

[2]

Standard Molar
Enthalpy of

py- -2498.0 + 0.8
Combustion

(Liquid)

kJ/mol

Combustion

Calorimetry

[2]

Liquid Phase
Heat Capacity 164.8

(Cp)

J/mol-K

[2]

Enthalpy of
o 453 +0.5
Vaporization

kJ/mol

DSC

[3]

Thermochemical Properties of Benzylamine

Benzylamine (C7H9N) represents the benzyl substituent attached to the morpholine ring.

Table 3: Thermochemical Properties of Benzylamine
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Property Value Units Method Reference
Standard Molar )
Combustion
Enthalpy of 87.8+2.7 kJ/mol ) [4]
. Calorimetry
Formation (Gas)
Standard Molar
Enthalpy of Combustion
) 342117 kJ/mol ) [4]
Formation Calorimetry
(Liquid)
Standard Molar
Enthalpy of Combustion
_ -4075.0 £ 1.7 kJ/mol . [4]
Combustion Calorimetry
(Liquid)
Liquid Phase
Heat Capacity 207.18 J/mol-K [4]
(Cp)

Experimental Protocols for Thermochemical
Analysis

The following sections describe standard experimental methodologies for determining the key
thermochemical properties of organic compounds like 3-benzylmorpholine.

Combustion Calorimetry

Combustion calorimetry is the primary technique for determining the enthalpy of combustion,
from which the enthalpy of formation can be derived.

Methodology:

o Sample Preparation: A precisely weighed sample (typically 0.5-1.5 g) of the substance is
placed in a crucible within a high-pressure vessel known as a "bomb."

e Pressurization: The bomb is filled with pure oxygen to a pressure of approximately 30 atm.
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Ignition: The sample is ignited by passing an electric current through a fuse wire in contact
with the sample.

Calorimetry: The bomb is submerged in a known mass of water in a calorimeter. The
temperature change of the water is meticulously measured to determine the heat released
during combustion.

Correction Factors: Corrections are applied for the heat of combustion of the fuse wire and
for the formation of nitric acid from any nitrogen present in the sample or residual air.

Calculation: The enthalpy of combustion is calculated from the corrected temperature rise
and the heat capacity of the calorimeter system.

Sample Preparation \; {/ Bomb Preparation Calorimetric Measurement { Data Analysis

i N
i i
3 P |
3 Weigh Sample }—> Place in Crucible H Seal Bomb }—> Pressurize with 02 H Ignite Sample }——{ Measure Temperature Rise H Apply Corrections }——{ Calculate Enthalpy of Combustion i
\ / ¥

Sample Preparation VL DSC Measurement b Data Analysis

Encapsulate in Pan ‘4—‘—{ Load Sample & Reference }—»‘ Run Temperature Program ‘——{ Measure Differential Heat Flow }——»‘ Generate Thermogram ‘4—{ Analyze Thermal Events H Calculate Properties (Cp, AH, Tm)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1274753#thermochemical-properties-of-3-
benzylmorpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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